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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647 Get Quote

In the realm of chemical safety and sensory science, the ability to detect and differentiate

odorous volatile organic compounds (VOCs) is paramount. Among these, tert-Butyl
mercaptan (TBM) holds a significant position, primarily as a potent odorant for natural gas,

ensuring that leaks are readily detectable by smell well before reaching hazardous

concentrations. This guide provides a comparative analysis of tert-Butyl mercaptan against

other odorous VOCs, supported by quantitative data and detailed experimental protocols for

their evaluation.

Comparative Data of Odorous VOCs
The following tables summarize the key physicochemical and sensory properties of tert-Butyl
mercaptan and a selection of other odorous volatile organic compounds. These compounds

are often used as gas odorants or are encountered as significant contributors to environmental

or industrial odors.

Table 1: Physicochemical Properties of Selected Odorous VOCs
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Compound Formula
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Vapor
Pressure
(mmHg @
25°C)

tert-Butyl

Mercaptan
C4H10S 90.19 64.3 181

Isopropyl

Mercaptan
C3H8S 76.16 57-60 226

n-Propyl

Mercaptan
C3H8S 76.16 67-68 155

Ethyl Mercaptan C2H6S 62.13 35 589.7

Methyl

Mercaptan
CH4S 48.11 6 1516

Dimethyl Sulfide C2H6S 62.13 37.3 502.2

Tetrahydrothioph

ene (THT)
C4H8S 88.17 119 15.6

Table 2: Odor Thresholds and Descriptions of Selected Odorous VOCs
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Compound Odor Threshold (ppb) Odor Description

tert-Butyl Mercaptan < 1
Strong, gassy, similar to rotten

cabbage or garlic.[1]

Isopropyl Mercaptan Not specified Strong, gassy.[2]

n-Propyl Mercaptan Not specified Strong odor.[2]

Ethyl Mercaptan 1.1 Burnt match, sulfide, earthy.[3]

Methyl Mercaptan 1.5
Rotten cabbage, burnt rubber.

[3]

Dimethyl Sulfide 17-25

Canned corn, cooked

cabbage, asparagus, vegetal.

[3]

Tetrahydrothiophene (THT) Not specified Gassy, low odor impact.[4]

Experimental Protocols
Accurate and reproducible analysis of odorous VOCs is critical for research and industrial

applications. The following sections detail the methodologies for sensory and instrumental

analysis.

Sensory Analysis: Determination of Odor Threshold by
Forced-Choice Ascending Concentration Series (ASTM
E679)
This method is a standardized practice for determining the concentration at which a substance

can be detected by smell.

1. Panelist Selection and Training:

A panel of at least eight qualified individuals is selected.

Panelists are screened for their ability to detect a range of standard odorants and are trained

to recognize and describe different odor characteristics.
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Training sessions are conducted in a well-ventilated, odor-free environment.

2. Sample Preparation:

A stock solution of the odorous VOC is prepared in a suitable solvent (e.g., odor-free water

or mineral oil).

A series of dilutions is prepared from the stock solution, typically in geometric steps (e.g., a

factor of 2 or 3). The concentration range should span from well below the expected

threshold to a level that is easily detectable.

For each concentration level, three samples are presented to the panelist: two blanks

(solvent only) and one containing the odorant.

3. Presentation and Evaluation:

Samples are presented in ascending order of concentration.

Each panelist is instructed to sniff each of the three samples and identify the one that is

different from the other two (the "odd" sample).

The concentration at which a panelist correctly identifies the odd sample in two consecutive

presentations is considered their individual threshold.

4. Data Analysis:

The group's best-estimate threshold is calculated as the geometric mean of the individual

thresholds.
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Preparation Evaluation Analysis

Select & Train Panel Prepare Dilution Series Present Samples
(2 Blanks, 1 Odorant)
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Binding to Olfactory
Receptors in Nasal Cavity
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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